Cas no 2137841-19-9 (2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo-)

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo-, is a brominated thiazole derivative featuring a cyclopropylaminomethyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a thiazole core with a functionalized cyclopropane moiety. The presence of both bromine and aminomethyl groups enhances its potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined reactivity profile allows for selective modifications, making it valuable for targeted drug discovery applications. The compound is typically handled under controlled conditions due to its sensitivity.

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo- structure

2137841-19-9 structure

Product Name:2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo-

CAS No:2137841-19-9

MF:C₈H₁₁BrN₂OS

MW:263.154739618301

CID:5277975

PubChem ID:165446459

Update Time:2025-05-27

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo- Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo-
- 2137841-19-9
- [1-(aminomethyl)cyclopropyl](5-bromo-1,3-thiazol-2-yl)methanol
- EN300-683973
- Inchi： 1S/C8H11BrN2OS/c9-5-3-11-7(13-5)6(12)8(4-10)1-2-8/h3,6,12H,1-2,4,10H2
- InChI Key： FGIGXZNDFCUZCN-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C2(CN)CC2)O)S1

Computed Properties

Exact Mass: 261.97755g/mol
Monoisotopic Mass: 261.97755g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 87.4Å²

Experimental Properties

Density: 1.732±0.06 g/cm3(Predicted)
Boiling Point: 358.1±22.0 °C(Predicted)
pka: 12.67±0.20(Predicted)

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-bromo- Pricemore >>

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